4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine

• Molecular Formula: C12H16BrNO5S
• Molecular Weight: 366.23 g/mol
• IUPAC Name: 4-(4-bromo-2,5-dimethoxyphenyl)sulfonylmorpholine
• InChI: InChI=1S/C12H16BrNO5S/c1-17-10-8-12(11(18-2)7-9(10)13)20(15,16)14-3-5-19-6-4-14/h7-8H,3-6H2,1-2H3
• InChI Key: NGPAWJURTZBBPS-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1Br)OC)S(=O)(=O)N2CCOCC2

Description

4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine, also known as BDM, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas. BDM is a sulfonyl-containing morpholine derivative that has been synthesized using different methods.

Mechanism of Action

4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine is believed to exert its effects through the inhibition of enzymes. Specifically, 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in the body. 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has also been shown to inhibit the activity of cholinesterase and acetylcholinesterase, enzymes that play a role in the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes.
Biochemical and Physiological Effects:
4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has been shown to have several biochemical and physiological effects. Inhibition of carbonic anhydrase by 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has been shown to lead to a decrease in the pH of the body, which may have implications for the treatment of diseases such as glaucoma and epilepsy. Inhibition of cholinesterase and acetylcholinesterase by 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has been shown to lead to an increase in the levels of acetylcholine, which may have implications for the treatment of diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has several advantages and limitations for lab experiments. One advantage of 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine is its ability to selectively inhibit the activity of specific enzymes, which makes it a useful tool for studying the role of these enzymes in various physiological processes. One limitation of 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine. One direction is the development of 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine analogs with improved potency and selectivity. Another direction is the investigation of the potential therapeutic applications of 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine, particularly in the treatment of diseases such as cancer and Alzheimer's disease. Additionally, further studies are needed to elucidate the mechanism of action of 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine and its effects on various physiological processes.

Synthesis Methods

4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has been synthesized using different methods, including the reaction of 4-bromo-2,5-dimethoxybenzenesulfonyl chloride with morpholine, and the reaction of 4-bromo-2,5-dimethoxybenzenesulfonyl isocyanate with morpholine. The former method involves the use of triethylamine as a base and dichloromethane as a solvent, while the latter method involves the use of pyridine as a base and tetrahydrofuran as a solvent.

Scientific Research Applications

4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has been shown to have potential applications in various areas of scientific research, including medicinal chemistry, biochemistry, and pharmacology. 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has been found to inhibit the activity of several enzymes, including carbonic anhydrase, cholinesterase, and acetylcholinesterase. 4-(4-Bromo-2,5-dimethoxybenzenesulfonyl)morpholine has also been shown to have anticancer activity, with studies reporting its ability to induce apoptosis in cancer cells.